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Compound of Interest

Compound Name: Decyitris[(propan-2-yl)oxy]silane

Cat. No.: B12631002

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the inquiry regarding the physicochemical properties of
Decyltris[(propan-2-yl)oxy]silane. Following a comprehensive search, a specific CAS
number and experimentally determined molecular weight for this exact compound could not be
retrieved from publicly available chemical databases. This suggests that Decyltris[(propan-2-
yl)oxy]silane, also known as decyltriisopropoxysilane, may be a less common or novel
compound.

However, data for structurally similar decyl-silane derivatives are available and are presented
below for comparative purposes. It is crucial to note that these are distinct chemical entities and
their properties will differ from those of Decyltris[(propan-2-yl)oxy]silane.

Physicochemical Data of Related Decyl-Silane
Compounds

For reference and comparison, the following table summarizes the key physicochemical data
for two related decyl-silane compounds: Decyltrimethoxysilane and n-Decyltrichlorosilane.
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Molecular
Compound Molecular .
Synonym(s) CAS Number Weight ( g/mol
Name Formula |
. n-
Decyltrimethoxys ) .
i Decyltrimethoxys  5575-48-4 C13H3003Si 262.46
ilane
ilane
n-
) ] Trichlorodecylsila )
Decyltrichlorosila 13829-21-5 C10H21CI3Si 275.71[1]

ne

ne

Methodologies and Experimental Considerations

The presented molecular weights are calculated based on the molecular formulas.

Experimental determination of the molecular weight for a novel compound such as

Decyltris[(propan-2-yl)oxy]silane would typically involve techniques such as mass

spectrometry (e.g., GC-MS or LC-MS) to identify the molecular ion peak.

Logical Relationship of Decyl-Silane Derivatives

The following diagram illustrates the structural relationship between the requested compound

and the related compounds for which data is available. The core decyl-silicon structure is

constant, while the substituents on the silicon atom vary.
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Figure 1. Structural relationship of decyl-silane derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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